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Compound Name: Uredepa

CAS No.: 302-49-8

Cat. No.: B1682068

Get Quote

This guide provides an in-depth exploration of Uredepa, a bifunctional alkylating agent, for

researchers, scientists, and professionals in drug development. While historically recognized as

an insect chemosterilant, the inherent reactivity of its aziridine moieties suggests a broader

potential in biomedical research, particularly in oncology. This document synthesizes the

theoretical framework of its mechanism of action, proposes potential research applications, and

provides detailed, field-proven methodologies for its investigation.

Introduction to Uredepa: A Molecule with Latent
Potential
Uredepa, also known by its synonyms AB-100 and NSC-37095, is an organophosphorus

compound characterized by the presence of two reactive aziridine rings.[1] Its chemical

structure, ethyl [bis(1-aziridinyl)phosphinyl]carbamate, positions it within the class of aziridine-

containing alkylating agents.[1] Historically, its primary application has been in entomology as

an insect chemosterilant, inducing sterility by interfering with the reproductive processes of

insects.[2][3] However, the very mechanism that underlies its sterilizing effects in insects—the

ability to alkylate DNA—is a cornerstone of many established anticancer chemotherapeutics.[4]
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This guide will delve into the scientific underpinnings of Uredepa's activity and lay out a

roadmap for exploring its potential as a research tool in oncology and beyond.

Table 1: Chemical and Physical Properties of Uredepa

Property Value Source

CAS Number 302-49-8 [2]

Molecular Formula C₇H₁₄N₃O₃P [2]

Molecular Weight 219.18 g/mol [2]

Synonyms AB-100, NSC-37095, Avinar [1]

The Core Mechanism: DNA Alkylation by Aziridine
Moieties
The research potential of Uredepa is fundamentally linked to the electrophilic nature of its two

aziridine rings. This section elucidates the mechanistic principles of this action, drawing

parallels with well-characterized aziridine-containing anticancer agents like Thiotepa and

Mitomycin C.[5]

The strained three-membered aziridine ring is susceptible to nucleophilic attack, particularly by

the electron-rich centers in biological macromolecules.[1] In the cellular environment, the

primary target for these agents is DNA. The proposed mechanism of action for Uredepa
involves the alkylation of DNA, a process that can be broken down into the following key steps:

Nucleophilic Attack: The nitrogen atoms within the DNA bases, most notably the N7 position

of guanine, act as nucleophiles, attacking the electrophilic carbon atoms of the aziridine rings

of Uredepa.[6]

Formation of Monoadducts: This initial reaction results in the formation of a covalent bond

between Uredepa and a single DNA strand, creating a monoadduct.

Intra- and Interstrand Cross-linking: As a bifunctional agent with two reactive sites, a

Uredepa molecule that has formed a monoadduct can then react with a second DNA base.
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This second reaction can occur on the same DNA strand (intrastrand cross-link) or the

opposite strand (interstrand cross-link).

Disruption of DNA Function: The formation of these DNA adducts and cross-links creates

significant distortions in the DNA double helix.[5] These structural aberrations physically

obstruct the activity of DNA and RNA polymerases, thereby inhibiting DNA replication and

transcription.[6]

Induction of Cell Cycle Arrest and Apoptosis: The cellular DNA damage response (DDR)

pathways recognize these DNA lesions. If the damage is too extensive to be repaired, the

cell will be triggered to undergo programmed cell death, or apoptosis.[7]
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Caption: Proposed mechanism of Uredepa-induced cytotoxicity.

Potential Research Applications in Oncology
The DNA-damaging capability of Uredepa positions it as a candidate for investigation in cancer

research. Its potential applications can be explored in several key areas:

Screening for Antineoplastic Activity: Uredepa can be systematically screened against a

panel of human cancer cell lines to identify tumor types that exhibit high sensitivity to its

cytotoxic effects.

Synergistic Combination Studies: A common strategy in cancer therapy is the use of

combination treatments. Uredepa could be investigated in combination with other anticancer

agents, such as other chemotherapeutics, targeted therapies, or radiation, to identify

potential synergistic interactions.[6]
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Exploiting DNA Repair Deficiencies: Cancer cells with defects in their DNA repair pathways,

such as those with mutations in the Nucleotide Excision Repair (NER) pathway, may be

particularly vulnerable to alkylating agents like Uredepa.[5] This provides a rationale for

investigating Uredepa in the context of specific cancer genotypes.

Development of Novel Drug Delivery Systems: The physicochemical properties of Uredepa
can be characterized to inform the development of novel drug delivery systems, such as

nanoparticle formulations, to enhance its tumor-targeting capabilities and reduce off-target

toxicity.

Experimental Protocols for In Vitro Investigation
The following protocols are provided as a general framework for the in vitro evaluation of

Uredepa. Researchers should optimize these protocols for their specific cell lines and

experimental objectives.

Cell Viability and Cytotoxicity Assays
Objective: To determine the concentration-dependent cytotoxic effect of Uredepa on cancer

cell lines and to calculate its half-maximal inhibitory concentration (IC₅₀).

Methodology (MTT Assay):

Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and

allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of Uredepa in a suitable solvent (e.g.,

DMSO) and make serial dilutions to the desired concentrations in cell culture medium.

Treatment: Remove the old medium from the cells and add the Uredepa-containing medium.

Include a vehicle control (medium with the same concentration of DMSO without Uredepa).

Incubation: Incubate the cells for a defined period (e.g., 48 or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals.
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Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Absorbance Measurement: Read the absorbance at the appropriate wavelength (e.g., 570

nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

a dose-response curve to determine the IC₅₀ value.[8]
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Caption: Workflow for determining the cytotoxicity of Uredepa.
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DNA Damage Assessment
Objective: To visualize and quantify the extent of DNA damage induced by Uredepa.

Methodology (Comet Assay):

Cell Treatment: Treat cells with Uredepa at various concentrations and for different

durations.

Cell Harvesting: Harvest the cells and embed them in low-melting-point agarose on a

microscope slide.

Lysis: Lyse the cells with a high-salt and detergent solution to remove membranes and

proteins, leaving behind the nuclear material (nucleoids).

Alkaline Unwinding and Electrophoresis: Subject the slides to an alkaline buffer to unwind

the DNA and then perform electrophoresis. Damaged DNA (containing strand breaks) will

migrate out of the nucleoid, forming a "comet tail."

Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and

visualize the comets using a fluorescence microscope.

Image Analysis: Quantify the extent of DNA damage by measuring the length and intensity of

the comet tails using specialized software.

Established Application: Insect Chemosterilant
While the focus of this guide is on the potential biomedical research applications of Uredepa, it

is crucial to acknowledge its established role as an insect chemosterilant.[2] Chemosterilants

are chemical agents that cause sterility in insects, and they have been explored as a method of

pest control.[3] The mechanism of action in this context is also believed to be DNA alkylation,

which disrupts gametogenesis and leads to the production of non-viable gametes.

Understanding the literature in this area may provide valuable insights into the in vivo activity,

stability, and potential off-target effects of Uredepa.

Conclusion and Future Directions
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Uredepa represents a molecule with a well-defined chemical structure and a mechanism of

action that is highly relevant to cancer research. Although specific data on its antineoplastic

activity is limited in the public domain, its classification as an aziridine-containing alkylating

agent provides a strong rationale for its investigation as a potential anticancer agent. The

experimental frameworks provided in this guide offer a starting point for researchers to

systematically evaluate its efficacy and mechanism of action. Future research should focus on

comprehensive in vitro screening, mechanistic studies to confirm its DNA-damaging properties,

and, if promising data is generated, progression to in vivo models. By leveraging the principles

of chemical biology and cancer pharmacology, the research community can unlock the full

potential of Uredepa as a valuable tool in the quest for new therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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